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Compound of Interest

Compound Name: 2-(p-Chlorbenzoyl)-ethylamin
Cat. No.: B13606516
Get Quote

Executive Summary & Chemical Profile

2-(p-Chlorobenzoyl)ethylamine (IUPAC: 3-amino-1-(4-chlorophenyl)propan-1-one) is a
halogenated aromatic amino-ketone. It is frequently used as a synthesis intermediate for
pharmaceutical compounds (e.g., fibrates).

Critical Safety Directive: Due to the presence of both a chlorine atom and an amine group, this
compound requires strict segregation from standard organic waste streams. It must be
classified as Halogenated Organic Waste to prevent the formation of dioxins during incineration
and to avoid dangerous incompatibilities with oxidizers or acids.

Chemical Identity & Hazard Data[1][2][3][4]
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Property Specification
Common Name 2-(p-Chlorobenzoyl)ethylamine
IUPAC Name 3-amino-1-(4-chlorophenyl)propan-1-one
Likely Form Hydrochloride Salt (Solid/Powder)

Varies by derivative, often related to 6285-05-8
CAS (Base)

(precursor)
Hazard Class Corrosive (Cat 1B), Irritant, Aquatic Toxicity

Not P/U listed specifically, but regulated as
Waste Code (RCRA) D002 (Corrosive) or Halogenated Solvent

contaminant (F-list rules apply if dissolved).

Operational Handling & Storage[4]
The "Why" Behind the Protocol

As an amino-ketone, this molecule exhibits dual reactivity. The amine function is basic and
nucleophilic, while the ketone is electrophilic.

 Stability: The hydrochloride salt is stable but hygroscopic. The free base is unstable and
prone to polymerization or cyclization (Schiff base formation).

e Incompatibility:
o Acids: No immediate reaction with the salt, but the free base will exothermically protonate.

o Oxidizers: Amines are easily oxidized; contact with strong oxidizers (e.g., permanganates,
peroxides) can lead to fire or explosion.

o Aldehydes/Ketones: Keep away from acetone waste if in free-base form to prevent
exothermic condensation.

PPE Requirements[2][4][5]

o Eyes: Chemical splash goggles (Face shield recommended if handling >50g).
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 Skin: Nitrile gloves (0.11 mm minimum thickness). Double gloving recommended for

solutions.

e Respiratory: Handling of the dry powder requires a fume hood or N95 particulate respirator
to prevent inhalation of corrosive dust.

Disposal Procedures (Step-by-Step)

This section details the Self-Validating Disposal System. You must verify the state and pH of
the waste before selecting the stream.

Workflow Diagram: Waste Stream Selection

The following logic ensures compliance with environmental regulations regarding halogenated
compounds.
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Waste Identification:
2-(p-Chlorobenzoyl)ethylamine

Physical State?

Solid / Powder Liquid / Solution
(e.g., Expired Salt, Spills) (Mother Liquor, Rinsate)

'

Double Bag (4 mil)
or Wide-Mouth Jar

Solvent Type?

on-Halogenated Solvent

Non-Halogenated Stream
(Acetone, Methanol, etc.)

\

alogenated Solvent ‘\\

\
\

Label: '"Hazardous Waste:

Solid, Toxic, Corrosive'

CRITICAL STOP:
Compound contains Chlorine.
Must go to Halogenated Stream.

Re-route

Halogenated Waste Stream
(Contains DCM, Chloroform, etc.)

High-Temp Incineration
(Rotary Kiln w/ Scrubber)

Click to download full resolution via product page
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Figure 1: Decision tree for waste stream segregation. Note the critical re-routing of non-
halogenated solvents containing this compound into the Halogenated stream.

Protocol A: Solid Waste (Powder/Crystals)

o Container: Use a wide-mouth high-density polyethylene (HDPE) jar or double-bag in 4-mil
polyethylene bags.

o Labeling: Affix a hazardous waste label.
o Constituents: "2-(p-Chlorobenzoyl)ethylamine Hydrochloride".
o Hazards: Check "Toxic" and "Corrosive".

e Segregation: Do not compact with glass or sharps.

Protocol B: Liquid Waste (Solutions)

The Golden Rule: Because the molecule itself contains chlorine, ANY solution containing this
compound must be treated as Halogenated Waste.

o Select Container: Use the laboratory's designated "Halogenated Organic Solvents" carboy
(usually green-labeled or distinct from the non-halogenated red cans).

o Compatibility Check: Ensure the carboy does not contain strong oxidizers (e.g., Nitric acid
waste).

e pH Validation:
o Dip a pH strip into the waste stream before adding your solution.

o If pH < 4 (Acidic) and you are adding a free amine (Basic), add slowly to prevent heat
generation.

o Best Practice: Neutralize your specific aliquot to pH 6-8 before combining with the main
carboy.

Emergency Response: Spills
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Solid Spill

 |solate: Evacuate the immediate area (3-meter radius).

PPE: Wear N95 mask, goggles, and nitrile gloves.

Sweep: Gently sweep into a dustpan. Do not create dust.[1]

Clean: Wipe the surface with a 5% dilute acetic acid solution (if the spilled substance was
the free base) or simple soap and water (if it was the salt).

Disposal: Place all cleanup materials (wipes, gloves) into the Solid Hazardous Waste stream.

Liquid Spill
e Absorb: Use a universal absorbent (vermiculite or spill pads). Do not use sawdust
(combustible) if the solvent is flammable.

o Decontaminate: Scrub the area with water and detergent.

» Disposal: Bag all absorbent materials as Halogenated Hazardous Waste.

Technical Rationale & Compliance
Why Incineration?

Halogenated organics cannot be landfilled. When burned at low temperatures, chlorobenzenes
can form dioxins and furans, which are persistent organic pollutants (POPS).

e Requirement: This waste must be sent to a facility equipped with a Rotary Kiln Incinerator
operating >1000°C with secondary combustion chambers and acid gas scrubbers (to capture
the HCI gas produced).

Regulatory References

 EPA RCRA (Resource Conservation and Recovery Act): While not always explicitly P-listed,
halogenated aromatic amines are regulated under the "mixture rule" for toxicity and
corrosivity characteristics [1].
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e Segregation: Mixing halogenated compounds with non-halogenated solvents (like acetone)
renders the entire mixture halogenated, significantly increasing disposal costs for your facility

2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 2. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Operational Guide: Safe Handling and Disposal of 2-(p-
Chlorobenzoyl)ethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13606516/docs#operational-guide-safe-handling-
and-disposal-of-2-p-chlorobenzoyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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